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Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the quantitative analysis of Angiotensin-Converting Enzyme

(ACE) gene expression using qPCR.

Introduction
Angiotensin-Converting Enzyme (ACE) is a key component of the renin-angiotensin system

(RAS), playing a crucial role in blood pressure regulation and cardiovascular homeostasis.[1][2]

It catalyzes the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.

Dysregulation of ACE expression is associated with various cardiovascular diseases, making it

a significant target for therapeutic intervention.[1] Quantitative Polymerase Chain Reaction

(qPCR) is a highly sensitive and specific method for quantifying gene expression levels,

providing valuable insights into the molecular mechanisms underlying diseases and the effects

of potential drug candidates.
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The following table summarizes validated qPCR primers for human and mouse ACE, suitable

for SYBR Green-based detection. It is crucial to select primers that are specific to the intended

transcript and have been validated for high efficiency and specificity.[3]

Target Gene Organism
Forward Primer

(5'-3')

Reverse Primer

(5'-3')
Reference

ACE Human

CATCACCACAG

AGACCAGCAA

G

CCGCTTGATAG

TGGTGTTCTGC
[4]

Ace Mouse
TCAGCGGAATG

GCGAAGTCCTA

CGGTCATACTC

TTCCACGAACC
[5]

Ace Rat
GCCTTGGCTTC

ATCAGTCTC

GTTGAGTTGGT

CTCAGACAC
[6]

Experimental Protocols
This section details the key experimental procedures for ACE gene expression analysis, from

RNA extraction to qPCR data analysis.

RNA Extraction and Quantification
High-quality total RNA is essential for accurate gene expression analysis.

Protocol:

Homogenize cells or tissues using a suitable method (e.g., TRIzol reagent or column-

based kits).

Extract total RNA according to the manufacturer's instructions.

Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

Assess RNA purity and concentration using a spectrophotometer (e.g., NanoDrop). An

A260/A280 ratio of 1.8-2.0 and an A260/A230 ratio of >2.0 indicate high-purity RNA.
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Verify RNA integrity by running an aliquot on a denaturing agarose gel or using an

automated electrophoresis system (e.g., Agilent Bioanalyzer). Intact 28S and 18S

ribosomal RNA bands (for eukaryotic samples) should be visible.

cDNA Synthesis (Reverse Transcription)
Reverse transcription converts the extracted RNA into complementary DNA (cDNA), which

serves as the template for qPCR.

Protocol:

In a sterile, RNase-free tube, combine the following components:

1 µg of total RNA

1 µl of oligo(dT) primers (or a mix of oligo(dT) and random hexamers)

Nuclease-free water to a final volume of 10 µl.

Incubate at 65°C for 5 minutes, then place on ice for at least 1 minute.

Add the following components to the tube:

4 µl of 5X Reverse Transcription Buffer

1 µl of dNTP mix (10 mM each)

1 µl of RNase inhibitor

1 µl of Reverse Transcriptase (e.g., M-MLV RT)

Incubate the reaction at 42°C for 60 minutes.

Inactivate the reverse transcriptase by heating at 70°C for 15 minutes.

The resulting cDNA can be stored at -20°C.

Quantitative PCR (qPCR)
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This protocol is for SYBR Green-based qPCR, a common method for gene expression

quantification.

qPCR Reaction Setup:

Prepare a master mix for the number of reactions required, including a no-template control

(NTC). For a single 20 µl reaction:

10 µl of 2X SYBR Green qPCR Master Mix

1 µl of Forward Primer (10 µM)

1 µl of Reverse Primer (10 µM)

2 µl of cDNA template (diluted as appropriate)

6 µl of Nuclease-free water

Aliquot the master mix into qPCR tubes or plates.

Add the cDNA template to the respective wells.

Seal the plate or tubes and centrifuge briefly to collect the contents at the bottom.

qPCR Cycling Conditions: A typical qPCR program consists of an initial denaturation step,

followed by multiple cycles of denaturation, annealing, and extension.[4][5][7]

Step Temperature (°C) Time Cycles

Initial Denaturation 95 10 minutes 1

Denaturation 95 15 seconds 40

Annealing/Extension 60 1 minute

Melt Curve Analysis 60-95 Incremental 1

Data Analysis:
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Determine the cycle threshold (Ct) value for each sample.

Normalize the Ct value of the ACE gene to that of a stably expressed housekeeping gene

(e.g., GAPDH, ACTB).

Calculate the relative gene expression using the ΔΔCt method.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for ACE gene expression analysis

and the central role of ACE in the Renin-Angiotensin System.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

qPCR Analysis

Results

Tissue/Cell Sample

Total RNA Extraction

Homogenization

cDNA Synthesis

Reverse Transcription

qPCR Reaction Setup

qPCR Amplification

Thermal Cycling

Data Analysis

Ct Values

Relative ACE Expression

ΔΔCt Method

Click to download full resolution via product page

Caption: Experimental workflow for ACE gene expression analysis.
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Caption: The central role of ACE in the Renin-Angiotensin System.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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